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Compound of Interest

Compound Name: Trixolane

Cat. No.: B1305267 Get Quote

Disclaimer: This document is intended for use by researchers, scientists, and drug

development professionals. A specific Safety Data Sheet (SDS) for Trixolane (CAS 47420-28-

0) is not readily available. The following procedures are based on the chemical properties of its

constituent moieties, 1,3-dioxolane and morpholine, and should be supplemented by a

thorough risk assessment before any experimental work begins.

Introduction
Trixolane (CAS: 47420-28-0; Chemical Name: 4-((2-Methyl-2-(3,4,5-trimethoxyphenyl)-1,3-

dioxolan-4-yl)methyl)morpholine) is a heterocyclic organic compound. Due to the presence of

the trimethoxyphenyl and morpholine scaffolds, it is of interest in drug discovery research.

Structurally similar compounds have been investigated for their potential as anticancer agents,

with some acting as tubulin polymerization inhibitors or as modulators of the PI3K/mTOR

signaling pathway. This document provides guidelines for the safe handling, storage, and

experimental use of Trixolane.
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Property Value

CAS Number 47420-28-0

Molecular Formula C₁₈H₂₇NO₆

Molecular Weight 353.41 g/mol

Appearance
Likely a solid, though not definitively specified in

public sources.

Storage Temperature Room Temperature (in a dry, sealed container)

Hazard Identification and Safety Precautions
Given the absence of a specific SDS for Trixolane, a cautious approach based on its structural

components is warranted.

1,3-Dioxolane Moiety: 1,3-dioxolanes can be flammable and may cause eye irritation.

Morpholine Moiety: Morpholine and its derivatives can be corrosive, flammable, and may

cause skin and eye irritation.

Potential Hazards:

May be harmful if ingested, inhaled, or absorbed through the skin.

May cause irritation to the skin, eyes, and respiratory tract.

The toxicological properties have not been fully investigated.

Personal Protective Equipment (PPE) and Engineering Controls:

Eye Protection: Chemical safety goggles or a face shield should be worn.

Skin Protection: A laboratory coat and chemically resistant gloves (e.g., nitrile) are required.

Respiratory Protection: All handling of solid Trixolane or its concentrated solutions should be

conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.
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Hygiene: Wash hands thoroughly after handling.

Handling and Storage Procedures
Handling:

Allow the container to equilibrate to room temperature before opening to prevent moisture

condensation.

Weigh and handle the solid compound in a chemical fume hood.

Prepare solutions in a well-ventilated area, preferably a fume hood.

Avoid the creation of dust.

Keep away from sources of ignition.

Storage:

Store in a tightly sealed container to prevent moisture absorption.

Keep in a cool, dry, and well-ventilated place.

Store away from strong oxidizing agents.

First Aid Measures
Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes. Seek

medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Experimental Protocols
Preparation of Stock Solutions
For in vitro cellular assays, Trixolane is likely soluble in organic solvents like dimethyl sulfoxide

(DMSO).

In a chemical fume hood, accurately weigh the desired amount of Trixolane.

Add the calculated volume of sterile, anhydrous DMSO to achieve the target stock

concentration (e.g., 10 mM).

Vortex or sonicate at room temperature until the compound is fully dissolved.

Dispense into single-use aliquots and store at -20°C or -80°C to maintain stability and

prevent repeated freeze-thaw cycles.

In Vitro Cell Proliferation Assay (MTT Assay)
This protocol outlines a common method to assess the cytotoxic or cytostatic effects of a

compound on a cancer cell line.

Materials:

Cancer cell line (e.g., HeLa, A549)

Complete cell culture medium (e.g., DMEM + 10% FBS)

Trixolane stock solution (10 mM in DMSO)

96-well sterile cell culture plates

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in PBS (5

mg/mL)

Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Procedure:
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Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete medium and incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of Trixolane in complete medium from the

stock solution. The final DMSO concentration should not exceed 0.5% to avoid solvent-

induced toxicity. Replace the medium in the wells with 100 µL of the Trixolane dilutions.

Include vehicle control wells (medium with DMSO).

Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

MTT Addition: Add 20 µL of MTT reagent to each well and incubate for 3-4 hours.

Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each

well to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value.

Data Presentation
Table 1: Hypothetical Cell Viability Data for Trixolane

Trixolane
Concentration (µM)

Mean Absorbance
(570 nm)

Standard Deviation % Cell Viability

0 (Vehicle Control) 1.25 0.08 100

0.1 1.22 0.07 97.6

1 1.10 0.09 88.0

10 0.65 0.05 52.0

100 0.15 0.02 12.0
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Postulated Mechanism of Action: PI3K/mTOR Pathway
Inhibition
Based on the known activities of other trimethoxyphenyl and morpholine-containing

compounds, a plausible mechanism of action for Trixolane is the inhibition of the PI3K/mTOR

signaling pathway.
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Caption: Postulated inhibitory effect of Trixolane on the PI3K/mTOR signaling pathway.
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Caption: A typical workflow for evaluating the in vitro efficacy of Trixolane.

To cite this document: BenchChem. [Standard Operating Procedure for Trixolane Handling
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305267#standard-operating-procedure-for-trixolane-
handling-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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